Cas no 1995966-46-5 (2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid
• CAS No: 1995966-46-5
• MF: C₁₆H₂₁F₂NO₄
• MW: 329.339051961899
• CID: 5844581
• PubChem ID: 165534631
• Update Time: 2025-11-01

2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid
• 1995966-46-5
• EN300-1299137
• 2-{[(benzyloxy)carbonyl]amino}-6,6-difluoro-4,4-dimethylhexanoic acid

• Inchi： 1S/C16H21F2NO4/c1-16(2,9-13(17)18)8-12(14(20)21)19-15(22)23-10-11-6-4-3-5-7-11/h3-7,12-13H,8-10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： IHRBHYCTTLPMTR-UHFFFAOYSA-N
• SMILES： FC(CC(C)(C)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 329.14386448g/mol
• Monoisotopic Mass: 329.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid (CAS No. 1995966-46-5)

2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid, identified by the CAS number 1995966-46-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif comprising a benzyloxy carbonyl group and a difluoro-substituted hexanoic acid backbone, exhibits promising properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential applications. The benzyloxy carbonyl moiety, commonly known as a protecting group in peptide synthesis, provides stability and modularity during chemical reactions. Simultaneously, the presence of two fluorine atoms at the sixth carbon position introduces electronic and steric effects that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties. The difluoro-substituted hexanoic acid moiety in this compound not only contributes to its structural complexity but also offers potential advantages in terms of metabolic resistance and improved bioavailability. Such features are particularly relevant in the development of novel therapeutic agents targeting diseases with complex pathophysiology.

In the context of academic research, 2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid has been explored as a building block for more complex molecules. For instance, its utility in constructing peptidomimetics and protease inhibitors has been demonstrated in several studies. The combination of the benzyloxy carbonyl group for protection and the fluorinated side chain allows for fine-tuning of molecular properties, enabling researchers to optimize interactions with biological receptors or enzymes.

One notable application of this compound is in the synthesis of fluorinated amino acids, which are increasingly used in drug discovery due to their ability to modulate protein-protein interactions and enhance drug residence time. The structural features of 2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid make it an ideal precursor for generating such fluorinated building blocks. This has implications not only in academic research but also in industrial settings where high-throughput screening and library synthesis are employed to identify novel lead compounds.

The chemical properties of this compound also make it suitable for use in advanced synthetic methodologies. For example, its reactivity with nucleophiles allows for the introduction of diverse functional groups, enabling the construction of heterocyclic scaffolds or conjugation with biomolecules such as peptides and antibodies. Such versatility is crucial in modern drug development pipelines, where rapid and efficient synthesis of complex molecules is often required.

From a computational chemistry perspective, the presence of fluorine atoms provides opportunities for studying halogen bonding interactions, which play a critical role in molecular recognition processes. The electronic environment around the fluorine atoms can be precisely tuned by adjusting substituents such as the dimethylhexanoic acid backbone, making this compound a valuable tool for investigating structure-activity relationships (SAR). These insights can guide medicinal chemists in designing more effective drugs with improved target specificity.

Moreover, the pharmaceutical industry has shown interest in fluorinated compounds due to their potential to enhance drug efficacy and reduce side effects. The unique structural features of 2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid, including its dual functionality and fluorine substitution pattern, align well with these trends. As a result, this compound may find applications in developing next-generation therapeutics targeting areas such as oncology, neurodegenerative diseases, and infectious disorders.

In summary,2-{(benzyloxy)carbonylamino}-6,6-difluoro-4,4-dimethylhexanoic acid (CAS No. 1995966-46-5) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and development. Its structural design allows for versatile applications ranging from peptide synthesis to protease inhibition while offering advantages such as improved metabolic stability and enhanced binding affinity due to its fluorinated moieties. As research continues to uncover new methodologies for utilizing fluorinated compounds,this compound is poised to play an increasingly important role in future therapeutic innovations.